2-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)ethan-1-amine

• IUPAC Name: 2-[4-(ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl]ethanamine
• InChI: InChI=1S/C13H26N2O/c1-2-16-10-12-9-15(8-7-14)11-13(12)5-3-4-6-13/h12H,2-11,14H2,1H3
• InChI Key: CGYXYSFICACJFO-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CN(CC12CCCC2)CCN
• Molecular Formula: C13H26N2O
• Molecular Weight: 226.36 g/mol

Description

2-(4-(Ethoxymethyl)-2-azaspiro[4.4]nonan-2-yl)ethan-1-amine, also known as EMA-2, is an organic compound with a wide range of applications in scientific research. It is a member of the azaspirodecanone family and is composed of a spirocarbon skeleton with a secondary amine group. EMA-2 is an important compound used in the synthesis of other compounds, and it is also used as a research tool in order to better understand biochemical and physiological effects.

Scientific Research Applications

Hydrolysis and Acylation Reactions

Research by Belikov et al. (2013) on azaspirocycles, such as the hydrolysis and acylation of imino groups in E/Z-isomers of related compounds, sheds light on the chemical reactivity of azaspiro[4.4]nonan derivatives. Their work demonstrates the transformation of these compounds under mild conditions, leading to the formation of N-acylated products, which could be pivotal in developing novel synthetic pathways for pharmaceuticals or advanced materials (Belikov et al., 2013).

Environmental Applications

A study by Akceylan et al. (2009) on the removal efficiency of a calix[4]arene-based polymer for water-soluble carcinogenic direct azo dyes and aromatic amines provides an environmental application of azaspirocycles. This research highlights the potential of azaspirocyclic compounds in environmental remediation, particularly in the adsorption and removal of harmful dyes from wastewater (Akceylan et al., 2009).

Synthesis of Chiral Intermediates

D'Angelo et al. (2005) reported on the enantioselective synthesis of a key chiral intermediate, showcasing the utility of azaspirocycles in constructing complex molecular architectures. This application is crucial for the pharmaceutical industry, where the synthesis of enantiomerically pure compounds is vital (D'Angelo et al., 2005).

Antimicrobial Activity

Singh et al. (2021) explored the synthesis of novel oxazin analogs of Thio-4-azaspiro[4.5]decan-3-one for their antimicrobial activity. This research indicates the potential of azaspirocyclic compounds in developing new antimicrobial agents, addressing the growing concern of antibiotic resistance (Singh et al., 2021).

Spirocyclic Compounds in Drug Discovery

Wipf et al. (2004) conducted a diversity-oriented synthesis of azaspirocycles, revealing the versatility of these compounds in generating a wide range of functionalized heterocycles. Their work underscores the importance of azaspirocycles in medicinal chemistry and drug discovery, where they can serve as scaffolds for developing new therapeutic agents (Wipf et al., 2004).